Cas no 821770-20-1 (Bicyclo[3.2.2]nonan-6-one, 7-methyl-)

• Product name: Bicyclo[3.2.2]nonan-6-one, 7-methyl-
• CAS No: 821770-20-1
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 697538
• PubChem ID: 12642502

Bicyclo[3.2.2]nonan-6-one, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.2]nonan-6-one, 7-methyl-
• 7-methylbicyclo[3.2.2]nonan-6-one
• DTXSID40505403
• 821770-20-1

• Inchi： InChI=1S/C10H16O/c1-7-8-3-2-4-9(6-5-8)10(7)11/h7-9H,2-6H2,1H3
• InChI Key： ZJDRWPRTBKYFBE-UHFFFAOYSA-N
• SMILES： CC1C2CCCC(C1=O)CC2

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų